Cas no 92672-77-0 (Benzene, 1-bromo-2-(1-propyn-1-yl)-)

Benzene, 1-bromo-2-(1-propyn-1-yl)- structure
92672-77-0 structure
Product Name:Benzene, 1-bromo-2-(1-propyn-1-yl)-
CAS No:92672-77-0
MF:C9H7Br
MW:195.055881738663
CID:3037135
PubChem ID:10845513
Update Time:2025-04-21

Benzene, 1-bromo-2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(1-propyn-1-yl)-
    • Propyne, 1-(o-bromophenyl)-;2-(1-Propynyl)-1-bromobenzene;1-Bromo-2-(1-propynyl)benzene;Benzene, 1-bromo-2-(1-propynyl)-;
    • 92672-77-0
    • 1-bromo-2-(prop-1-ynyl)benzene
    • SCHEMBL2089353
    • 1-Bromo-2-(prop-1-yn-1-yl)benzene
    • DDBDGISGGBEWMJ-UHFFFAOYSA-N
    • 1-Bromo-2-(1-propynyl)benzene
    • Inchi: 1S/C9H7Br/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,1H3
    • InChI Key: DDBDGISGGBEWMJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C#CC

Computed Properties

  • Exact Mass: 193.97300
  • Monoisotopic Mass: 193.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.82050

Benzene, 1-bromo-2-(1-propyn-1-yl)- Related Literature

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